2-(3-Bromobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(3-bromobenzoyl)amino]-5-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H17BrN2O2S/c1-9-5-6-13-12(7-9)14(15(19)21)17(23-13)20-16(22)10-3-2-4-11(18)8-10/h2-4,8-9H,5-7H2,1H3,(H2,19,21)(H,20,22)
• InChI Key: AYLJVOASCMIIQX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC(=CC=C3)Br)C(=O)N
• Molecular Formula: C17H17BrN2O2S
• Molecular Weight: 393.3 g/mol

Description

2-(3-Bromobenzamido)-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the benzo[b]thiophene family and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Utility in Organic Synthesis

Benzo[b]thiophene derivatives have been widely utilized in organic synthesis. For instance, they serve as key intermediates in the synthesis of thienopyridines and thienopyrimidines, showcasing the versatility of these compounds in producing heterocyclic structures with potential pharmacological activities (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2003). Additionally, the synthesis and characterization of derivatives, such as N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, have contributed to the understanding of molecular structures and properties through methods like X-ray diffraction (Vasu, Mahendra, Doreswamy, Nirmala, Saravanan, Mohan, Sridhar, & Prasad, 2004).

Pharmacological Potential

The pharmacological exploration of benzo[b]thiophene derivatives has identified several compounds with promising activities. For example, derivatives have been investigated for their antiarrhythmic, serotonin antagonist, and antianxiety activities, highlighting the therapeutic potential of these compounds across different physiological targets (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010). Furthermore, some derivatives exhibit antimicrobial properties, suggesting their usefulness in combating bacterial infections (Abunada, Hassaneen, Kandile, & Miqdad, 2008).

Antimalarial and Antitubulin Activities

Specific benzo[b]thiophene carboxamide derivatives have been identified as potent inhibitors of Plasmodium falciparum, demonstrating significant antimalarial activity both in vitro and in vivo (Banerjee, Kapoor, Surolia, & Surolia, 2011). Additionally, the development of 3-(α-styryl)benzo[b]thiophenes has shown potential as antitubulin agents, indicating the relevance of these compounds in cancer research (Tréguier, Lawson, Bernadat, Bignon, Dubois, Brion, Alami, & Hamze, 2014).